Cas no 1805928-23-7 (2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride)

2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valuable for constructing complex heterocyclic compounds. Its reactive sulfonyl chloride group enables efficient derivatization, while the bromo and difluoromethyl substituents enhance its utility in cross-coupling reactions and fluorinated analog development. The methoxy group further contributes to electronic modulation, making it suitable for pharmaceutical and agrochemical applications. This compound’s well-defined reactivity profile and stability under standard handling conditions make it a reliable choice for researchers seeking precise functionalization in pyridine-based scaffolds. Its structural features support diverse synthetic pathways, facilitating the preparation of high-value target molecules.

2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride structure

1805928-23-7 structure

Product Name:2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride

CAS No:1805928-23-7

MF:C₇H₅BrClF₂NO₃S

MW:336.538305997849

CID:4809323

Update Time:2025-08-03

2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride
- Inchi： 1S/C7H5BrClF2NO3S/c1-15-5-3(16(9,13)14)2-12-6(8)4(5)7(10)11/h2,7H,1H3
- InChI Key： NYIOJIGKJQVAJE-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)F)C(=C(C=N1)S(=O)(=O)Cl)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 337
XLogP3: 2.5
Topological Polar Surface Area: 64.599

2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029057133-1g	2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride	1805928-23-7	97%	1g	$1,475.10	2022-04-01

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Additional information on 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride (CAS No. 1805928-23-7)

2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride (CAS No. 1805928-23-7) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated pyridine core and difluoromethyl functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the methoxy and sulfonyl chloride moieties, make it a versatile building block for drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives like 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential for creating enzyme inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s electron-withdrawing properties and reactivity also make it valuable for designing covalent inhibitors, a hot topic in precision medicine.

From a synthetic chemistry perspective, CAS No. 1805928-23-7 is often explored for its cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocycles. Its sulfonyl chloride group enables facile derivatization into sulfonamides, sulfonate esters, or other sulfur-containing functionalities, addressing the growing interest in sulfur chemistry for drug design. These applications resonate with trending searches like "fluorinated drug intermediates" and "pyridine-based scaffolds," highlighting its relevance in modern research.

Environmental and sustainability considerations are also driving innovation around this compound. With the rise of green chemistry principles, scientists are investigating solvent-free or catalytic methods to incorporate 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride into workflows. This aligns with frequent queries about "eco-friendly synthetic routes" and "reducing halogenated waste," showcasing its adaptability to evolving industry standards.

Analytical characterization of CAS No. 1805928-23-7 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity. Such rigorous quality control meets the pharmaceutical industry’s demand for high-precision intermediates, a topic frequently searched in conjunction with "QC for drug synthesis." Additionally, its stability under controlled conditions makes it suitable for high-throughput screening platforms, further expanding its utility.

In summary, 2-Bromo-3-(difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span from medicinal chemistry to material science, addressing both academic and industrial needs. As research trends shift toward targeted therapies and sustainable synthesis, this compound continues to attract attention, solidifying its role as a cornerstone in innovative chemical development.